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Compound of Interest

Compound Name: Potassium tetracyanoborate

Cat. No.: B034560 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of potassium
tetracyanoborate.

Frequently Asked Questions (FAQs)
What is potassium tetracyanoborate?

Potassium tetracyanoborate, with the chemical formula K[B(CN)₄], is a potassium salt

containing a tetracyanoborate anion.[1][2][3][4] It is a white to light yellow crystalline powder.[2]

[5]

What are the primary hazards associated with potassium tetracyanoborate?

Potassium tetracyanoborate is toxic if swallowed, in contact with skin, or if inhaled.[6] It can

also cause skin and serious eye irritation.[4]

What personal protective equipment (PPE) should be worn when handling potassium
tetracyanoborate?

Appropriate PPE includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves.
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Skin and Body Protection: A lab coat and, if necessary, an apron.

Respiratory Protection: A dust mask or respirator should be used if dust is generated.[2]

How should potassium tetracyanoborate be stored?

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7] It should be kept

away from moisture and incompatible materials such as strong oxidizing agents.[7] Some

sources recommend storage at 4°C.[7]

What materials are incompatible with potassium tetracyanoborate?

Avoid contact with strong oxidizing agents, strong acids, and moisture.[7][8][9][10]

What are the signs of decomposition of potassium tetracyanoborate?

While specific visual signs of decomposition for potassium tetracyanoborate are not well-

documented, general signs for cyanide-containing compounds include discoloration (yellowing

or browning) and the potential release of hydrogen cyanide gas (with a faint, bitter almond

smell) upon exposure to acids or moisture.

What should I do in case of a spill?

For a minor spill, wear appropriate PPE, cover the spill with an absorbent material, and collect

it into a sealed container for disposal. For a major spill, evacuate the area and contact your

institution's environmental health and safety office.

How should potassium tetracyanoborate waste be disposed of?

Cyanide-containing waste is hazardous and must be disposed of according to local, state, and

federal regulations. A common method for treating cyanide waste is through chemical

oxidation, where cyanide is converted to the less toxic cyanate. This is often done using an

oxidizing agent like sodium hypochlorite at a high pH.
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Issue Possible Cause Recommended Action

Unexpected reaction or fuming

Incompatible materials (e.g.,

acids, strong oxidizers) have

come into contact with the

potassium tetracyanoborate.

Immediately and safely remove

the incompatible material if

possible. Ensure adequate

ventilation. If the reaction is

vigorous, evacuate the area

and follow emergency

procedures.

Difficulty dissolving the

compound

The solvent may not be

suitable, or the concentration

may be too high.

Refer to the solubility

information in the quantitative

data table below. Try a

different solvent or use gentle

heating if the solvent is non-

flammable and the compound

is stable at elevated

temperatures.

Discoloration of the solid

material

This could be a sign of

decomposition or

contamination.

Do not use the material.

Dispose of it as hazardous

waste.

Irritation upon handling despite

wearing gloves

The gloves may not be

suitable for handling this

chemical, or they may be

compromised.

Immediately wash the affected

area with plenty of soap and

water.[2] Review the material

compatibility of your gloves

and inspect them for any

damage before use.

Quantitative Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92469161.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄BKN₄[1][2][3][4][7]

Molecular Weight 153.98 g/mol [1][4][7]

Appearance White to light yellow powder or crystals[2][5]

Melting Point 430 °C[1][2][5]

Solubility

Sparingly soluble in DMSO, slightly soluble in

methanol and water.[1][2][5] Specific

quantitative data in g/100mL for various solvents

is not readily available in the literature.

Experimental Protocol: Synthesis of an Ionic Liquid
using Potassium Tetracyanoborate
This protocol describes the synthesis of 3-butyl-1-methyl-1H-imidazol-3-ium tetracyanoborate,

an ionic liquid.

Materials:

3-butyl-1-methyl-1H-imidazol-3-ium bromide

Potassium tetracyanoborate

Deionized water

Dichloromethane

Anhydrous magnesium sulfate

Activated carbon

Procedure:

Dissolve 3-butyl-1-methyl-1H-imidazol-3-ium bromide in deionized water.
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In a separate container, dissolve an equimolar amount of potassium tetracyanoborate in

deionized water.

Add the potassium tetracyanoborate solution to the imidazolium bromide solution and stir

at room temperature.

Separate the resulting ionic liquid phase and wash it several times with deionized water.

Treat the ionic liquid with activated carbon to remove impurities.

Extract the ionic liquid into dichloromethane and dry the organic phase over anhydrous

magnesium sulfate.

Filter the solution and remove the dichloromethane under reduced pressure to yield the final

ionic liquid.[11]
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Caption: Workflow for the safe handling and storage of potassium tetracyanoborate.
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Identify the Issue

Take Action
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Caption: Troubleshooting decision tree for potassium tetracyanoborate experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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